Cas no 1695932-49-0 (3-Hexanone, 6-[(phenylmethyl)thio]-)

• Product Name: 3-Hexanone, 6-[(phenylmethyl)thio]-
• CAS No: 1695932-49-0
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5253050
• Update Time: 2025-08-04

3-Hexanone, 6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 6-[(phenylmethyl)thio]-

• Inchi： 1S/C13H18OS/c1-2-13(14)9-6-10-15-11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3
• InChI Key： LHWKHAWWHUASQB-UHFFFAOYSA-N
• SMILES： CCC(=O)CCCSCC1=CC=CC=C1

Additional information on 3-Hexanone, 6-[(phenylmethyl)thio]-

Introduction to 3-Hexanone, 6-[(phenylmethyl)thio] and Its Applications in Modern Chemical Research

3-Hexanone, 6-[(phenylmethyl)thio] is a specialized organic compound with the CAS number 1695932-49-0, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a hexanone backbone with a phenylmethylthio substituent, making it a versatile intermediate in synthetic chemistry. The presence of both the ketone and thioether functional groups imparts distinct reactivity, enabling its application in various biochemical pathways and drug development processes.

The chemical structure of 3-Hexanone, 6-[(phenylmethyl)thio] can be represented as follows: a six-carbon chain terminated with a ketone group at the third carbon, with a phenylmethylthio group attached to the sixth carbon. This configuration allows for multiple reaction pathways, including nucleophilic substitution, oxidation, and reduction, which are pivotal in medicinal chemistry. The compound’s ability to participate in such reactions makes it a valuable building block for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that can modulate biological targets through precise molecular interactions. 3-Hexanone, 6-[(phenylmethyl)thio] has been explored as a potential scaffold for developing drugs that interact with specific enzymes or receptors. Its phenylmethylthio moiety is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, which are critical for drug-receptor binding affinity.

One of the most compelling applications of 3-Hexanone, 6-[(phenylmethyl)thio] is in the synthesis of bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. Researchers have leveraged its structural features to create derivatives that exhibit potent activity against various pathogens. For instance, modifications to the phenyl ring or the thioether group have been shown to enhance binding affinity to bacterial enzymes or inhibit inflammatory cytokine production. These findings highlight the compound’s potential as a lead compound in drug discovery.

The synthesis of 3-Hexanone, 6-[(phenylmethyl)thio] involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of hexan-2-one with benzyl thiol under acidic conditions, followed by purification via column chromatography. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the need for harsh reagents and minimizing waste generation. Such improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The role of computational chemistry in studying 3-Hexanone, 6-[(phenylmethyl)thio] cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its pharmacological properties. By simulating binding affinities and metabolic stability, researchers can design analogs with enhanced efficacy and reduced side effects. This computational approach has accelerated the drug discovery process significantly.

Recent studies have also explored the role of 3-Hexanone, 6-[(phenylmethyl)thio] in material science applications. Its unique structural features make it suitable for developing novel polymers or liquid crystals with tailored properties. For example, incorporating this compound into polymer matrices can enhance thermal stability or mechanical strength. Such applications underscore the broad utility of this chemical beyond traditional pharmaceuticals.

The safety profile of 3-Hexanone, 6-[(phenylmethyl)thio] is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended during handling and storage. Additionally, storage conditions should be controlled to prevent degradation or unwanted reactions.

The regulatory landscape for compounds like 3-Hexanone, 6-[(phenylmethyl)thio] is continually evolving to ensure safety and efficacy in drug development. Compliance with guidelines set by agencies such as the FDA and EMA is essential for researchers aiming to commercialize derivatives based on this scaffold. Regulatory submissions typically require extensive toxicological data and pharmacokinetic studies to demonstrate safety and therapeutic potential.

In conclusion,3-Hexanone, 6-[(phenylmethyl)thio] (CAS no1695932-49-0) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features enable versatile synthetic modifications and biological interactions, making it a valuable tool for researchers seeking novel therapeutics or advanced materials. As computational methods continue to refine drug design processes,3-Hexanone, 6-[(phenylmethyl)thio] will likely remain at the forefront of innovation in chemical biology.